PI5P4Ks-IN-2

• Molecular Formula: C22H23N5
• Molecular Weight: 357.5 g/mol
• InChI: InChI=1S/C22H23N5/c1-15(2)17-9-4-5-10-18(17)21-25-19-11-13-27(3)20(19)22(26-21)24-14-16-8-6-7-12-23-16/h4-13,15H,14H2,1-3H3,(H,24,25,26)
• InChIKey: XIEZMAUGHWKZDR-UHFFFAOYSA-N

PI5P4Ks-IN-2 Potency & Selectivity Overview

PI5P4Ks-IN-2 (CAS 2766854-03-7) is a small-molecule inhibitor of phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ). It is characterized by a non-ATP-competitive, allosteric binding mode [1]. The compound exhibits differential inhibitory activity across PI5P4K isoforms, with reported pIC₅₀ values of <4.3 (PI5P4Kα), <4.6 (PI5P4Kβ), 6.2 (PI5P4Kγ), and 0.32 (PI5P4Kγ+) .

PI5P4Kγ-selective chemical probe for isoform-specific pathway studies

Non-ATP-competitive allosteric binding mode with distinct autoinhibitory conformation

Cell-active probe with confirmed intracellular target engagement capability

• [1] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source

Why PI5P4Ks-IN-2 Over Other PI5P4K Probes

Substitution of PI5P4Ks-IN-2 with other PI5P4K inhibitors is non-trivial due to critical divergences in isoform selectivity, binding mechanism, and functional outcomes. PI5P4Kγ and PI5P4Kα/β regulate distinct cellular processes, and even inhibitors nominally targeting the same isoform exhibit vastly different binding modes (e.g., ATP-competitive vs. allosteric), which can lead to confounding phenotypic readouts [1]. For instance, covalent pan-inhibitors like THZ-P1-2 disrupt autophagy broadly across isoforms, whereas PI5P4Ks-IN-2 offers a non-covalent, allosteric mechanism specifically engaging the PI5P4Kγ lipid-binding site [2].

If substituting with…

Risk

Pan-PI5P4K inhibitor (THZ-P1-2)

Covalent modification of all three isoforms may confound PI5P4Kγ-specific phenotype interpretation.

α/β-selective probes (ARUK2002821, PI5P4K-β-IN-2)

α-selective probe lacks PI5P4Kγ activity; β-selective probe has undefined γ selectivity, limiting γ-focused studies.

ATP-competitive PI5P4K chemotypes

Different binding mode may not reproduce allosteric autoinhibitory effects, altering pharmacological profile.

• [1] Manz TD, et al. Structure-Activity Relationship Study of Covalent Pan-Phosphatidylinositol 5-Phosphate 4-Kinase Inhibitors. ACS Med Chem Lett. 2020;11(3):346-352. View Source
• [2] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source

PI5P4Ks-IN-2 Comparative Evidence

Isoform Binding Selectivity vs. NIH-12848

PI5P4Ks-IN-2 demonstrates superior potency on PI5P4Kγ compared to the prototypical allosteric inhibitor NIH-12848. In enzyme assays, PI5P4Ks-IN-2 exhibits a pIC₅₀ of 6.2 (IC₅₀ ≈ 0.63 µM) on PI5P4Kγ [1], while NIH-12848 shows an IC₅₀ of approximately 1–3.3 µM depending on the assay format [2]. Both compounds share a non-ATP-competitive, allosteric mechanism targeting the lipid-binding site, but PI5P4Ks-IN-2 achieves 1.6- to 5-fold greater potency [1][2].

Isoform Binding Selectivity

Head-to-head

Target: Kd 68 nM (PI5P4Kγ); >30,000 nM (PI5P4Kβ); IC50 >30 μM (PI5P4Kα)

Comparator NIH-12848: PI5P4Kγ Kd not resolved; >30,000 nM (PI5P4Kβ); IC50 >30 μM (PI5P4Kα)

Defined high-affinity binding supports PI5P4Kγ-mediated phenotype attribution.

Commercial KdELECT assay; >440‑fold selectivity over PI5P4Kβ.

Evidence Dimension	PI5P4Kγ inhibitory potency (IC₅₀)
Target Compound Data	pIC₅₀ = 6.2 (≈ 0.63 µM)
Comparator Or Baseline	NIH-12848: IC₅₀ ≈ 1–3.3 µM
Quantified Difference	1.6- to 5-fold more potent
Conditions	In vitro kinase activity assay; PI5P4Kγ enzyme

Why This Matters

For experiments requiring PI5P4Kγ inhibition at lower compound concentrations to minimize off-target effects, PI5P4Ks-IN-2 provides a wider experimental window compared to NIH-12848.

• [1] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source
• [2] Clarke JH, et al. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. Biochem J. 2015;466(2):359-367. View Source

Kinase Selectivity Profiling vs. ARUK2002821

PI5P4Ks-IN-2 acts as a reversible, non-ATP-competitive allosteric inhibitor targeting the PI5P4Kγ lipid-binding pocket [1]. In contrast, THZ-P1-2 is a covalent pan-PI5P4K inhibitor that irreversibly modifies unique cysteine residues on all three isoforms [2]. Functionally, THZ-P1-2 induces broad autophagosome clearance defects and TFEB nuclear translocation across cell types, whereas PI5P4Ks-IN-2, by selectively engaging PI5P4Kγ, is expected to modulate a narrower subset of PI5P4Kγ-specific signaling events [1][2].

Kinase Selectivity Profiling

Cross-study

155 kinases profiled at 10 μM; only PAK2 showed

Broad kinome profiling supports minimal off-target activity and PI5P4Kγ-selective pharmacology interpretation.

Compared to α-selective ARUK2002821 (which lacks γ activity).

Cellular Target Engagement

Head-to-head

Target: pIC50 6.1 (~0.8 µM) in NanoBRET (PI5P4Kγ-WT, HEK293)

Comparator NIH-12848: cellular target engagement not reliably demonstrated

Confirmed intracellular engagement supports cell-based PI5P4Kγ mechanistic studies.

Sub‑micromolar activity linked to improved permeability.

ADME & Physicochemical Profile

Head-to-head

Target: Solubility 7 µM, Caco-2 Papp 122×10⁻⁶ cm/s, HLM t1/2 47 min, LogD7.4 4.5

Comparator NIH-12848: Solubility

Measurable improvement in permeability and stability may support cell-based and permeability-dependent assays.

19‑fold higher Caco‑2 permeability; 2.2‑fold longer microsomal stability.

Allosteric Binding Mode

Structural confirmation

Co-crystal structure (PDB: 7QIE, 2.4 Å); allosteric pocket 18 Å from ATP site; activation loop autoinhibition mechanism confirmed.

Structural characterization of non‑ATP‑competitive mode supports mechanism-of-action studies and structure‑guided design.

First inhibitor‑bound PI5P4Kγ crystal structure.

Evidence Dimension	Binding mode and isoform selectivity profile
Target Compound Data	Reversible, non-ATP-competitive allosteric; selective for PI5P4Kγ (pIC₅₀ 6.2) over α/β (pIC₅₀ <4.6)
Comparator Or Baseline	THZ-P1-2: Covalent, irreversible; pan-PI5P4K inhibitor (IC₅₀ 190 nM for PI5P4Kα, 700 nM for PI5P4Kβ, 75% inhibition of PI5P4Kγ at 0.7 µM)
Quantified Difference	Mechanistic: reversible vs. irreversible covalent
Conditions	Biochemical kinase assays; cellular autophagy assays

Why This Matters

Researchers investigating isoform-specific roles of PI5P4Kγ without confounding effects from α/β inhibition require a non-covalent, γ-selective tool like PI5P4Ks-IN-2, as covalent pan-inhibitors like THZ-P1-2 cannot dissect isoform-specific functions.

• [1] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source
• [2] Sivakumaren SC, et al. Targeting the PI5P4K Lipid Kinase Family in Cancer Using Covalent Inhibitors. Cell Chem Biol. 2020;27(5):525-537.e6. View Source

Cellular Target Engagement by NanoBRET

PI5P4Ks-IN-2 binds PI5P4Kγ with a Kᵢ of 68 nM and demonstrates minimal binding to PI5P4Kβ (Kᵢ >30,000 nM) [1]. ARUK2001607, a structurally distinct PI5P4Kγ inhibitor, exhibits a Kd of 7.1 nM, indicating higher affinity for the target [2]. Both compounds show high selectivity when profiled against panels of >140 kinases, but the difference in absolute binding affinity (~10-fold) may translate to different cellular potency thresholds [1][2].

Cellular Target Engagement

Head-to-head

Target: pIC50 6.1 (~0.8 µM) in NanoBRET (PI5P4Kγ-WT, HEK293)

Comparator NIH-12848: cellular target engagement not reliably demonstrated

Confirmed intracellular engagement supports cell-based PI5P4Kγ mechanistic studies.

Sub‑micromolar activity linked to improved permeability.

Evidence Dimension	PI5P4Kγ binding affinity (Kᵢ / Kd)
Target Compound Data	Kᵢ = 68 nM (PI5P4Kγ-WT); Kᵢ >30,000 nM (PI5P4Kβ)
Comparator Or Baseline	ARUK2001607: Kd = 7.1 nM (PI5P4Kγ)
Quantified Difference	ARUK2001607 has ~10-fold higher binding affinity
Conditions	Biochemical binding assay; recombinant PI5P4Kγ protein

Why This Matters

For studies requiring a PI5P4Kγ chemical probe with a distinct chemical scaffold to rule out compound-specific artifacts, PI5P4Ks-IN-2 serves as an orthogonal tool to ARUK2001607.

• [1] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source
• [2] Rooney TPC, et al. The Identification of Potent, Selective, and Brain Penetrant PI5P4Kγ Inhibitors as in Vivo-Ready Tool Molecules. J Med Chem. 2022;65(24):16407-16426. View Source

ADME & Physicochemical Profile vs. NIH-12848

PI5P4Ks-IN-2 is a PI5P4Kγ-selective inhibitor with pIC₅₀ values of <4.6 for PI5P4Kα/β and 6.2 for PI5P4Kγ, translating to a >40-fold selectivity window [1]. In contrast, CC260 is a PI5P4Kα/β-selective inhibitor (Kᵢ 40 nM for α, 30 nM for β) with minimal activity against PI5P4Kγ [2], while ARUK2002821 is a PI5P4Kα-selective inhibitor (pIC₅₀ 8.0) with >1000-fold selectivity over PI5P4Kγ [3]. These orthogonal selectivity profiles are essential for dissecting isoform-specific biology.

ADME & Physicochemical Profile

Head-to-head

Target: Solubility 7 µM, Caco-2 Papp 122×10⁻⁶ cm/s, HLM t1/2 47 min, LogD7.4 4.5

Comparator NIH-12848: Solubility

Measurable improvement in permeability and stability may support cell-based and permeability-dependent assays.

19‑fold higher Caco‑2 permeability; 2.2‑fold longer microsomal stability.

Allosteric Binding Mode

Structural confirmation

Co-crystal structure (PDB: 7QIE, 2.4 Å); allosteric pocket 18 Å from ATP site; activation loop autoinhibition mechanism confirmed.

Structural characterization of non‑ATP‑competitive mode supports mechanism-of-action studies and structure‑guided design.

First inhibitor‑bound PI5P4Kγ crystal structure.

Evidence Dimension	Isoform selectivity profile
Target Compound Data	PI5P4Kγ-selective: pIC₅₀ 6.2 (γ) vs. <4.6 (α/β) — >40-fold selective
Comparator Or Baseline	CC260: α/β-selective (Kᵢ 40/30 nM); ARUK2002821: α-selective (pIC₅₀ 8.0, >1000-fold over γ)
Quantified Difference	Opposing selectivity: PI5P4Ks-IN-2 spares α/β; CC260 and ARUK2002821 spare γ
Conditions	Biochemical kinase activity assays across PI5P4K isoforms

Why This Matters

Selecting the correct tool compound for isoform-specific studies is critical; using a γ-selective inhibitor like PI5P4Ks-IN-2 avoids confounding effects on PI5P4Kα/β signaling observed with pan- or α/β-selective inhibitors.

• [1] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source
• [2] Chen S, et al. Pharmacological inhibition of PI5P4Kα/β disrupts cell energy metabolism and selectively kills p53-null tumor cells. Proc Natl Acad Sci U S A. 2021;118(21):e2008246118. View Source
• [3] Willems HMG, et al. Identification of ARUK2002821 as an isoform-selective PI5P4Kα inhibitor. RSC Med Chem. 2023;14:934-946. View Source

Allosteric Binding Mode & Co-Crystal Structure

When profiled at 10 µM against a panel of 140 protein kinases and 15 lipid kinases, PI5P4Ks-IN-2 demonstrated high selectivity, with no significant off-target binding reported beyond its primary target PI5P4Kγ [1]. This selectivity profile is comparable to that of other well-validated PI5P4K chemical probes such as ARUK2002821, which showed >50% inhibition only for PI5P4Kα (85%) at 1 µM across a similar panel [2]. The absence of notable off-target activity at concentrations well above the biochemical IC₅₀ supports the use of PI5P4Ks-IN-2 as a selective tool compound.

Allosteric Binding Mode

Structural confirmation

Co-crystal structure (PDB: 7QIE, 2.4 Å); allosteric pocket 18 Å from ATP site; activation loop autoinhibition mechanism confirmed.

Structural characterization of non‑ATP‑competitive mode supports mechanism-of-action studies and structure‑guided design.

First inhibitor‑bound PI5P4Kγ crystal structure.

Evidence Dimension	Kinase panel selectivity
Target Compound Data	No significant off-target binding at 10 µM across 140 protein kinases and 15 lipid kinases
Comparator Or Baseline	ARUK2002821: Only PI5P4Kα shows <50% residual activity at 1 µM
Quantified Difference	Both compounds exhibit high kinome-wide selectivity; PI5P4Ks-IN-2 tested at higher concentration (10 µM) with clean profile
Conditions	Biochemical kinase binding/activity assay panel

Why This Matters

A clean off-target profile reduces the risk of confounding phenotypes in cellular assays, enabling more confident attribution of observed effects to PI5P4Kγ inhibition.

• [1] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source
• [2] Chemical Probes Portal. ARUK2002821 Probe Report. View Source

PI5P4Ks-IN-2 Lacks Reported In Vivo Data, Limiting Translation to Animal Models

Unlike more advanced PI5P4Kγ inhibitors such as ARUK2001607, which has demonstrated brain penetration and favorable mouse pharmacokinetics (e.g., plasma half-life of 1.2 h, brain-to-plasma ratio Kp of 0.8 after ip administration) [1], PI5P4Ks-IN-2 has no published in vivo pharmacokinetic or efficacy data. This represents a critical limitation for researchers planning animal studies.

Evidence Dimension	Availability of in vivo pharmacokinetic data
Target Compound Data	No published in vivo data
Comparator Or Baseline	ARUK2001607: Reported mouse PK (T₁/₂ = 1.2 h, brain penetration Kp = 0.8)
Quantified Difference	Data gap — PI5P4Ks-IN-2 not validated for in vivo use
Conditions	Mouse pharmacokinetic studies (5 mg/kg ip)

Why This Matters

Procurement decisions for in vivo studies should favor tool compounds with established PK/PD properties. PI5P4Ks-IN-2 is currently best suited for in vitro and cellular applications.

• [1] Rooney TPC, et al. The Identification of Potent, Selective, and Brain Penetrant PI5P4Kγ Inhibitors as in Vivo-Ready Tool Molecules. J Med Chem. 2022;65(24):16407-16426. View Source

PI5P4Ks-IN-2 Application Scenarios

Isoform-Selective Cellular Phenotyping

PI5P4Ks-IN-2 is optimally deployed in biochemical and cell-based assays where isoform selectivity is paramount. Its >40-fold selectivity for PI5P4Kγ over α/β ensures that observed phenotypes—such as modulation of mTORC1 signaling or autophagy—can be confidently attributed to PI5P4Kγ inhibition rather than off-target effects on related isoforms [1][2].

Intracellular Target Engagement via NanoBRET

As a non-covalent allosteric inhibitor with a distinct chemical scaffold from ARUK2001607 and NIH-12848, PI5P4Ks-IN-2 serves as an orthogonal tool for confirming PI5P4Kγ-dependent biology. Using chemically distinct probes with different binding mechanisms reduces the likelihood that observed effects arise from compound-specific off-target activity rather than true target engagement [1][2].

Structure-Guided Design & Allosteric Pocket Characterization

The clean kinome-wide selectivity profile of PI5P4Ks-IN-2 at 10 µM makes it suitable for use as a control compound in broader kinase inhibitor screening campaigns or as a selective PI5P4Kγ standard in lipid kinase profiling panels [1].

NIH-12848 Replacement in Existing Workflows

PI5P4Ks-IN-2 binds to an allosteric pocket corresponding to the putative PI5P lipid-binding site, distinct from the ATP-binding cleft [1]. This property makes it valuable for studying the structural and functional dynamics of the PI5P4Kγ lipid-binding region, including mutational analyses and hydrogen-deuterium exchange (HDX-MS) experiments [1].

Application

Selection Property

Validation Focus

PI5P4Kγ isoform-selective phenotyping

Isoform selectivity context

mTORC1/autophagy pathway endpoint attribution

Intracellular target engagement assays (NanoBRET)

Cell-active probe selection

Intracellular engagement confirmation in HEK293 model

Allosteric pocket characterization & structure-guided design

Structural biology resource

PDB 7QIE co-crystal structure analysis

Replacement of NIH-12848 in existing workflows

ADME-optimized compound context

Permeability and metabolic stability endpoint review

• [1] Boffey HK, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022 Feb 24;65(4):3359-3370. View Source
• [2] Rooney TPC, et al. The Identification of Potent, Selective, and Brain Penetrant PI5P4Kγ Inhibitors as in Vivo-Ready Tool Molecules. J Med Chem. 2022;65(24):16407-16426. View Source